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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)propionic acid

Cat. No.: B1209934 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential safety and logistical information for the proper disposal of 2-(4-
Hydroxyphenyl)propionic acid, ensuring the protection of personnel and the environment.

Immediate Safety Considerations: 2-(4-Hydroxyphenyl)propionic acid is known to cause skin

and eye irritation, and may lead to respiratory irritation.[1][2] One safety data sheet (SDS)

indicates it can cause serious eye damage.[3] Therefore, appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should

be worn at all times when handling this chemical. All handling of the solid or solutions should

be performed in a well-ventilated area, such as a chemical fume hood.

Step 1: Waste Characterization
The first and most critical step in the proper disposal of any chemical is to determine if it is

classified as hazardous waste. While 2-(4-Hydroxyphenyl)propionic acid is not specifically

listed as a P- or U-series hazardous waste by the U.S. Environmental Protection Agency (EPA),

it may be considered hazardous if it exhibits one or more of the following characteristics[4]:
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Hazardous Waste

Characteristic
Description EPA Waste Code

Relevance to 2-(4-

Hydroxyphenyl)propi

onic acid

Ignitability

Liquids with a

flashpoint below 60°C

(140°F), or solids that

can cause fire through

friction, absorption of

moisture, or

spontaneous chemical

changes.

D001

Not generally

applicable as it is a

solid with no reported

low flash point.

Corrosivity

Aqueous solutions

with a pH less than or

equal to 2, or greater

than or equal to 12.5.

D002

Potentially Applicable.

As an acid, solutions

of this compound may

have a pH of 2 or less,

qualifying it as

corrosive hazardous

waste. The pH of the

waste solution must

be tested.

Reactivity

Wastes that are

unstable, react

violently with water, or

can generate toxic

gases.

D003

Not generally

applicable based on

available safety data.

Toxicity

Wastes that contain

certain contaminants

at or above specified

concentrations that

could leach into

groundwater.

D004-D043

The toxicological

properties have not

been fully

investigated.[3]

Without specific

testing, it is best to

handle with caution,

but it is not a listed

toxic waste.
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The waste generator is legally responsible for making an accurate hazardous waste

determination.[3] This typically involves testing the pH of aqueous waste solutions.

Step 2: Segregation and Collection
Proper segregation of chemical waste is essential to prevent dangerous reactions.

Do not mix 2-(4-Hydroxyphenyl)propionic acid waste with other waste streams, especially

bases, oxidizing agents, or cyanides.

Collect waste in a designated, compatible container. A glass or high-density polyethylene

(HDPE) container with a secure screw-top cap is recommended. Metal containers should be

avoided as acids can corrode them.

The container must be in good condition, with no leaks or cracks.

Step 3: Labeling
All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "2-(4-Hydroxyphenyl)propionic acid"

The specific hazards (e.g., "Corrosive," "Irritant")

The date when waste was first added to the container.

The name and contact information of the generating researcher or lab.

Step 4: Storage
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within or near

the laboratory where it is generated.

Ensure the storage area is away from drains and sources of ignition.

Provide secondary containment (such as a larger, chemically resistant tub) to contain any

potential leaks or spills.
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Keep the waste container securely closed at all times, except when adding waste.

Step 5: Disposal
Disposal procedures depend on the waste characterization performed in Step 1.

If characterized as hazardous waste (e.g., pH ≤ 2): The waste must be disposed of through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor. Do not pour hazardous chemical waste down the drain.[3]

If not characterized as hazardous waste: While it may not meet the legal definition of

hazardous waste, it is still best practice to dispose of it via the institutional EHS office due to

its irritant properties. Sewer disposal is generally not recommended for organic acids without

neutralization and approval from local authorities.

Accidental Spills
In the event of a spill:

Evacuate the immediate area if necessary.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth.[3]

Carefully sweep or scoop the absorbed material into a suitable container for disposal.[3]

Avoid creating dust.

Clean the spill area thoroughly.

Label the spill cleanup waste as hazardous and dispose of it according to the procedures

outlined above.

Below is a decision-making workflow for the proper disposal of 2-(4-Hydroxyphenyl)propionic
acid.
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Disposal Decision Workflow for 2-(4-Hydroxyphenyl)propionic Acid

Generate 2-(4-Hydroxyphenyl)propionic
acid waste

Collect solid waste in a
compatible, labeled container.

Solid Form

Collect aqueous waste in a
compatible, labeled container.

Aqueous Form

Step 1: Characterize Waste
Is the waste hazardous?

(e.g., Is pH of solution ≤ 2?)

Waste is Hazardous
(e.g., D002 Corrosive)

Yes

Waste is Not Classified
as Hazardous

No

Step 2: Segregate from
incompatible chemicals

(bases, oxidizers).

Step 4: Store in designated
Satellite Accumulation Area
with secondary containment.

Consult EHS for disposal guidance.
Sewer disposal is not recommended.

Step 3: Label Container
- 'Hazardous Waste'

- Chemical Name & Hazards
- Date

Step 5: Arrange for disposal
through Institutional EHS or

licensed contractor.

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-(4-Hydroxyphenyl)propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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